Cas no 1412961-18-2 (4-bromo-6-ethyl-2-methylpyrimidine)

• Product Name: 4-bromo-6-ethyl-2-methylpyrimidine
• CAS No: 1412961-18-2
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5160144
• Update Time: 2025-05-23

4-bromo-6-ethyl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-ethyl-2-methylpyrimidine

• Inchi： 1S/C7H9BrN2/c1-3-6-4-7(8)10-5(2)9-6/h4H,3H2,1-2H3
• InChI Key： IGHDUMSIXOYOGW-UHFFFAOYSA-N
• SMILES： C1(C)=NC(CC)=CC(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-bromo-6-ethyl-2-methylpyrimidine

4-Bromo-6-Ethyl-2-Methylpyrimidine (CAS No. 1412961-18-2): A Comprehensive Overview

4-Bromo-6-Ethyl-2-Methylpyrimidine (CAS No. 1412961-18-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, ethyl, and methyl substituents on a pyrimidine ring, offers a wide range of applications, particularly in the development of novel therapeutic agents.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The presence of the bromo, ethyl, and methyl groups in 4-bromo-6-ethyl-2-methylpyrimidine imparts specific chemical and biological properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 4-bromo-6-ethyl-2-methylpyrimidine as a lead compound for the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromine substituent was found to enhance the compound's ability to inhibit viral replication, while the ethyl and methyl groups contributed to its overall stability and bioavailability.

In addition to its antiviral properties, 4-bromo-6-ethyl-2-methylpyrimidine has shown promise in cancer research. A 2022 study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The researchers attributed this activity to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthetic accessibility of 4-bromo-6-ethyl-2-methylpyrimidine is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, making it relatively easy to produce on a laboratory scale. This ease of synthesis also facilitates the preparation of structurally diverse derivatives, which can be screened for various biological activities.

In terms of pharmacokinetics, 4-bromo-6-ethyl-2-methylpyrimidine has demonstrated favorable properties. Studies have shown that it exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The versatility of 4-bromo-6-ethyl-2-methylpyrimidine extends beyond its direct biological activity. It can serve as a valuable intermediate in the synthesis of more complex molecules with diverse therapeutic applications. For example, researchers have used this compound as a starting material to develop novel inhibitors of kinases and other enzymes involved in disease pathways.

In conclusion, 4-bromo-6-ethyl-2-methylpyrimidine (CAS No. 1412961-18-2) represents a promising lead compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.